(1R,4R,6S,9S,13S,16R,19R,21S,24S,28S,32R,34S)-6,21-dimethyl-13,28-bis(prop-1-en-2-yl)-3,18,31,33,35,36-hexaoxaheptacyclo[17.11.2.216,16.16,9.121,24.01,32.04,34]hexatriacontane-2,8,11,17,23,26-hexone

• CAS RN: 178062-99-2
• Molecular Formula: C38H48O12
• Molecular Weight: 696.8 g/mol
• IUPAC Name: (1R,4R,6S,9S,13S,16R,19R,21S,24S,28S,32R,34S)-6,21-dimethyl-13,28-bis(prop-1-en-2-yl)-3,18,31,33,35,36-hexaoxaheptacyclo[17.11.2.216,16.16,9.121,24.01,32.04,34]hexatriacontane-2,8,11,17,23,26-hexone
• InChI: InChI=1S/C38H48O12/c1-19(2)21-7-9-37-31(49-37)29(17-35(5)15-25(41)27(47-35)13-23(39)11-21)46-34(44)38-10-8-22(20(3)4)12-24(40)14-28-26(42)16-36(6,48-28)18-30(32(38)50-38)45-33(37)43/h21-22,27-32H,1,3,7-18H2,2,4-6H3/t21-,22-,27-,28-,29+,30+,31-,32+,35+,36+,37+,38+/m0/s1
• InChI Key: JPXGEATUXBZSBO-VDQSPKFYSA-N
• Isomeric SMILES: CC(=C)[C@H]1CC[C@]23[C@H](O2)[C@@H](C[C@]4(CC(=O)[C@@H](O4)CC(=O)C1)C)OC(=O)[C@@]56CC[C@@H](CC(=O)C[C@@H]7C(=O)C[C@@](O7)(C[C@H]([C@@H]5O6)OC3=O)C)C(=C)C
• SMILES: CC(=C)C1CCC23C(O2)C(CC4(CC(=O)C(O4)CC(=O)C1)C)OC(=O)C56CCC(CC(=O)CC7C(=O)CC(O7)(CC(C5O6)OC3=O)C)C(=C)C
• synonyms: singardin

Description

Singardin is a natural product found in Sinularia gardineri with data available.

Scientific Research Applications

Stereoselective Formation and Cycloaddition

The compound (1R,4R,6S,9S,13S,16R,19R,21S,24S,28S,32R,34S)-6,21-dimethyl-13,28-bis(prop-1-en-2-yl)-3,18,31,33,35,36-hexaoxaheptacyclo[17.11.2.2^1,6.1^6,9.1^2,1.1^2,4.0^1,3^2.0^4,3^4]hexatriacontane-2,8,11,17,23,26-hexone has been a subject of research primarily in the fields of stereoselective synthesis and cycloaddition reactions:

• Epoxidation and Oxetane Formation:

  • The compound has been involved in studies demonstrating the stereoselective formation of oxetane through 1,3-migration of benzyloxy groups in specific cation intermediates. This research is crucial in understanding the molecular frameworks and stereoselective transformations in complex organic compounds (Mosimann & Vogel, 2000).

• Non-Iterative Asymmetric Synthesis:

  • The compound is also relevant in the non-iterative asymmetric synthesis of polyketide spiroketals, showcasing its importance in the creation of complex molecular structures with high stereo- and enantioselectivity. This area of study is vital for the development of pharmaceuticals and bioactive natural products (Meilert et al., 2004).

• Polymer Synthesis through 1,3-Dipolar Cycloaddition:

  • The compound contributes significantly to the field of polymer synthesis, particularly in creating polyadducts with flexible spacers. This research enhances the understanding of the versatile applications of 1,3-dipolar cycloaddition in polymer chemistry and the development of materials with specific properties (Vretik & Ritter, 2003).

• Synthesis of Chiral Hexahydro-2H-chromenes:

  • Investigations into the synthesis of chiral hexahydro-2H-chromenes from aliphatic ketones have revealed significant analgesic activity, showcasing the potential of the compound in medicinal chemistry and drug development (Il’ina et al., 2020).

• Conformationally Locked Carbocyclic Nucleosides Synthesis:

  • The compound is pivotal in the synthesis of novel, conformationally locked carbocyclic nucleosides, which are of great interest in the field of antiviral and anticancer drug development due to their potential biological activities (Hřebabecký et al., 2006).